ABSTRACTNatural leather still represents great importance among the materials used by humans in modern times, although it is the oldest-known fiber used by humans. Adding new features to the leather, such as bacteria and fungi resistance, electrical conductivity and magnetic properties, is an ambitious goal for leather developers. In our study, production and characterization of anti-microbial sole leather coated with zinc oxide nanoparticles were achieved. For this purpose, the ZnONPs have been prepared through green synthesis and the prepared nanomaterial loaded on the sole leather by a padding mangle. The surface morphology of the nano coated sole leather was studied using a scanning electron microscope (SEM). Antimicrobial performance of the treated leather to some microorganisms was evaluated by applying the qualitative agar disc diffusion method. The SEM image of the treated leather samples showed successive leather coating, and the nanoparticles completely adhere to the leather surface. The nano-treated leather samples showed significant resistance to the tested bacteria and fungi. Results are promising for the utilization of zinc oxide nanoparticles as additives for sole leather coating. Accordingly, the study succeeded in producing a natural microorganism-resistant sole leather, which can be used in the production of healthy and microorganisms-resistant shoes.

ABSTRACTIn order to clarify the aging mechanism of down fiber under the daily washing and drying conditions, fluffiness, whiteness, microscopic morphology, crystallinity and molecular structure of down fiber after different washing and drying treatments were observed. Results showed that the daily washing conditions of weak acid or alkali (pH = 5–9) and drying conditions of low temperature drying (55°C and sunlight) only slightly affected fluffiness, whiteness, and microscopic morphology of down fiber. However, the addition of short-term mechanical agitation reduced damage and even improved fluffiness, whiteness. Additionally, down fiber did not experience chemical damage in the above environment. However, the strong alkali (pH = 10, pH = 12) washing environment and high temperature (105°C,155°C) drying treatment not only caused the decline of fluffiness, whiteness, microscopic morphology but also caused the change of crystallinity and molecular structure. Additionally, the stronger the alkalinity, the longer the time, the higher the drying temperature, the more obvious the performance decline. Moreover, regardless of the washing and drying conditions, mechanical agitation for a long time easily led to performance degradation. Therefore, down fibers were suitable for the daily washing conditions of weak acid and alkali (pH = 5–9) and drying conditions of low temperature drying (55°C or sunlight) with slightly mechanical agitation.

ABSTRACTLaccase-catalyzed coloration toward wool was carried out and the K/S of wool fabric dyed was much higher than raw wool, presenting a claybank color. On this basis, the reaction mechanism is elucidated using tyrosine, tryptophan and the mixture as substrates. Matrix-assisted laser desorption/ionization time-of-flight mass spectrometry (MALDI-TOF MS) and LC-MS as well as FT-IR measurements were used to study the reactions. The results indicate that the laccase-catalyzed reaction of tyrosine monomer, tyrosine monomer and the mixture, respectively, generates free radicals, including phenoxy radical and benzene radicals, pyrrolidine radical. The coupling reaction can occur between two free radicals, and further the Michael addition reaction occurs between benzene radicals with monomer another tyrosine. In view of the tan polytyrosine and rufous polytryptophan, as well as the higher content of tyrosine than tryptophan, the oxidation coupling reaction of tyrosine residue predominates over that of tryptophan residue in the process of laccase-catalyzed coloration toward wool.

ABSTRACTBackground: Several pathological conditions of oral mucosa are an indication for the use of mouth rinses. Objectives: The aim of this paper is to indicate that herbal oral rinses seem to be a good choice due to their easy accessibility, low cost and simple handling. Methods: The study was based on a literature search of three electronic databases for clinical study or systematic review published until January 2023 exploring the use of selected herbal products in the treatment of oral mucosa diseases. Results: A combination of flaxseed, chamomile and marshmallow can be used to prepare an oral rinse which provides an effective coating, anti-inflammatory and antioxidant effect. It can also be recommended in many pathological conditions such as xerostomia, oral lichen planus, burning mouth syndrome and others because such herbal rinses relieve dryness, burning and pain together with moistening and lubricating effect. Conclusions: Flaxseed, chamomile and marshmallow mouth rinses help to reduce inflammation, promote healing and coating oral mucosa being a beneficial supplement to the daily oral hygiene and treatment procedures.

ABSTRACTThis study aimed to characterize the physical, anatomical, fiber morphology, as well as mechanical properties of fibrovascular bundle (FVB) from Arenga longipes fronds, based on radial and longitudinal direction. In this research, the fronds were divided into three parts in longitudinal direction (bottom, middle, and upper) sections, three parts in radial direction (outer-convex and concave, as well as middle and inner) zones. The FVB’s anatomical and fiber morphology were observed by light microscope, as well as mechanical properties were tested using the universal testing machine (UTM). The results showed that the longitudinal direction variability had different properties physically particularly in relation to the FVB diameter and density, anatomically in terms of the ratio of vascular tissue area (VTA) to total transverse area (TTA), as well as in the fiber morphology and mechanical properties. Radially, the outer position had a higher value variability of diameter, density, and mechanical properties, compared to the middle and inner zones, respectively. Furthermore, there were relationships between the density and mechanical properties as well as the ratio of VTA to TTA and mechanical properties. Based on the results, the FVB of A. longipes fronds was concluded to possess properties variability in the radial and longitudinal direction.

ABSTRACTIn this study, copper nanoparticles were synthesized from Trapa natans L. shells and loaded within polyamide-12 for use as an adsorbent. The synthesized nanocomposite was used for the first time to remove toxic methyl orange and brilliant green dye molecules from synthetic aqueous solutions. In order to characterize the plant-based nanocomposite, its functional groups, surface texture, elemental composition, structure, surface area, and crystallinity were determined. Adsorption efficiency was found to be affected by factors like pH (2–10), time (5–240 min.), and temperature (288–308 K). It was at pH 6 that the adsorbent reached the point of zero charge. During the adsorption process, electrostatic attraction played an influential role. Adsorption isotherms and kinetics data were well-fitted by Langmuir isotherms and pseudo-second-order models, respectively. A maximum adsorption capacity of 166.60 mg/gm was calculated for 93.90% methyl orange removal and 55.24 mg/gm for 97.30% brilliant green removal. The adsorption process was endothermic, spontaneous, and physical. The rapid desorption of dye molecules confirms the potential, and practicality of the nanocomposite as a promising adsorbent for decolorizing colored wastewater on an industrial scale.

ABSTRACTWith increased awareness of the environmental issues associated with synthetic polymers, eco-friendly biodegradable materials are in high demand. This study assesses sisal fabrics’ physical, structural and thermal properties and a blend of sisal and cotton fabrics for their suitability for use with cow nubuck leather in leather product applications. All the chosen sisal fabrics were found to have mechanical properties comparable to or even better than cow nubuck leather. The tensile strength of sisal fabric is far greater than cow nubuck leather. The strength of sisal fibers ranges from 400 to 700 Mpa, whereas cow nubuck leather ranges from 10 to 40 Mpa. On the other hand, cow nubuck leather outperforms all other fabrics in terms of elongation percentage. Scanning electron microscopic analysis provided convincing evidence for characteristic fiber patterns in the individual fiber bundles (yarn) and their blend fiber composition of sisal fabrics. Sisal fabrics have a higher thermal stability than cow nubuck leather, with a degradation temperature of 230°C. According to the findings of this study, we can say that the selected sisal fabrics can be used to make leather lifestyle products.

ABSTRACTNatural fiber composites have become a hot research topic all over the world, and have received strong support from governments. This paper first reviews the overall trend and development history of natural fiber composites, and analyzes their global market. Then the research highlights and situation of natural fiber composites are pointed out. Finally, the main industrial application fields of natural fiber composites are also summarized. In the future, High-performance and high value-added natural fiber composites are the important directions of global industrialization market. And it is necessary to further refine the key technologies behind the industrialization, and promote the green, intelligent and high-performance manufacturing of such composites, so as to play a positive role in national environmental protection and social sustainable development.

ABSTRACTFlax (Linum usitatissimum L.) has great potential for the production of oil with functional properties. There are several factors drastically reducing the quality of linseeds. One of them is the cadmium uptake and accumulation in seeds. The aim of this study was to assess the control capability of Cd uptake level by fertilization and soil pH. The experiment was carried with four Polish varieties of linseed: Bukoz, Szafir, Olivin, and Jantarol. The soil with two different pH was used in the experiment: acidic (pH 4.5) and alkaline (pH 7.5). Two concentrations of aqueous solution of cadmium nitrate (Cd(NO3)2) were added to the soil to obtain the final concentration of Cd: 2 mg/kg and 4 mg/kg of soil, respectively. The phosphorous fertilizer was supplied in the amounts of: 50 kg/ha, 100 kg/ha, 150 kg/ha. The results revealed that the pH level is important factors in the cultivation of linseed. The cadmium uptake by linseed can be significantly weakened by increasing the soil pH. Among the four flax varieties examined, the highest seed yield with the lowest Cd content at the same time was obtained for “Bukoz” during cultivation with 100 kg/ha phosphorous fertilization and pH 7.5.

ABSTRACTBiosynthesis of silver nanoparticles (AgNPs) using plant extracts as reducing agents has recently attracted interest as an environmentally friendly and cost-effective approach. In this study, biosynthesized silver nanoparticles were coated on cotton fabric as an antimicrobial outer middle layer in a silk face mask. The AgNPs were synthesized and characterized by scanning electron microscopy (SEM) and energy-dispersive X-ray spectroscopy (EDX). A solution of 100 ppm AgNPs was coated on cotton fabric by the exhaustion process and quantified according to the procedures of AATCC 100–1999. Top performance characteristics of the barrier face covering were determined according to ASTM F3502–2021. The AgNPs were spherical with particle size ranging 35–88 nm. SEM images of AgNP-coated cotton fabrics showed good particle dispersion that decreased after washing, with 99% reduction in viable E. coli and S. aureus after 30 washing cycles. The developed silk face covering also offered sufficient sub-micron particle filtration efficiency and airflow resistance as level II performance under ASTM classification.